Cas no 1040649-84-0 (3-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-1H-indole)

3-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-1H-indole is a structurally complex heterocyclic compound featuring a fused indole core linked to a piperazine moiety via a carbonyl bridge, further substituted with a phenyltetrazole group. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) receptors or enzymes due to its balanced lipophilicity and hydrogen-bonding capacity. The presence of both tetrazole and piperazine functionalities may confer metabolic stability and improved solubility, while the indole core offers opportunities for further derivatization. Its well-defined synthetic route allows for precise structural modifications, making it a versatile intermediate for pharmacological research.

3-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-1H-indole structure

1040649-84-0 structure

Product Name:3-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-1H-indole

CAS No:1040649-84-0

MF:C₂₁H₂₁N₇O

MW:387.437742948532

CID:5990759

PubChem ID:30857772

Update Time:2025-06-09

3-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

- 3-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-1H-indole
- 1H-indol-3-yl-[4-[(1-phenyltetrazol-5-yl)methyl]piperazin-1-yl]methanone
- VU0638815-1
- F5250-0168
- (1H-indol-3-yl)(4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone
- 1040649-84-0
- AKOS024502694
- Inchi： 1S/C21H21N7O/c29-21(18-14-22-19-9-5-4-8-17(18)19)27-12-10-26(11-13-27)15-20-23-24-25-28(20)16-6-2-1-3-7-16/h1-9,14,22H,10-13,15H2
- InChI Key： MGEUAWZSJAZSFW-UHFFFAOYSA-N
- SMILES： C(C1C2=C(NC=1)C=CC=C2)(N1CCN(CC2N(C3=CC=CC=C3)N=NN=2)CC1)=O

Computed Properties

Exact Mass: 387.18075832g/mol
Monoisotopic Mass: 387.18075832g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 561
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 82.9Å²

3-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5250-0168-2μmol	3-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-1H-indole	1040649-84-0	2μmol	$57.0	2023-09-10
Life Chemicals	F5250-0168-5μmol	3-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-1H-indole	1040649-84-0	5μmol	$63.0	2023-09-10
Life Chemicals	F5250-0168-10μmol	3-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-1H-indole	1040649-84-0	10μmol	$69.0	2023-09-10
Life Chemicals	F5250-0168-20μmol	3-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-1H-indole	1040649-84-0	20μmol	$79.0	2023-09-10
Life Chemicals	F5250-0168-1mg	3-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-1H-indole	1040649-84-0	1mg	$54.0	2023-09-10
Life Chemicals	F5250-0168-2mg	3-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-1H-indole	1040649-84-0	2mg	$59.0	2023-09-10
Life Chemicals	F5250-0168-3mg	3-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-1H-indole	1040649-84-0	3mg	$63.0	2023-09-10
Life Chemicals	F5250-0168-4mg	3-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-1H-indole	1040649-84-0	4mg	$66.0	2023-09-10
Life Chemicals	F5250-0168-5mg	3-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-1H-indole	1040649-84-0	5mg	$69.0	2023-09-10
Life Chemicals	F5250-0168-10mg	3-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-1H-indole	1040649-84-0	10mg	$79.0	2023-09-10